2-(Cyclopentylamino)acetonitrile
Overview
Description
2-(Cyclopentylamino)acetonitrile is a chemical compound with the molecular formula C7H12N2 and a molar mass of 124.18358 . It is used in various research and industrial applications .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12N2/c8-5-6-9-7-3-1-2-4-7/h7,9H,1-4,6H2 . This indicates that the molecule consists of a cyclopentyl group attached to an amino group, which is further attached to an acetonitrile group.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The specific physical and chemical properties of this compound are not detailed in the search results.Scientific Research Applications
Natural Product Isolation and Anti-inflammatory Potential :
- The study by Chapla et al. (2014) focused on isolating bioactive secondary metabolites from an endophytic fungus. The research highlights the use of acetonitrile in the extraction and identification of natural products with potential anti-inflammatory properties.
Food Irradiation Surveillance :
- Research by Chan, Ye, and Leung (2014) developed an efficient extraction method for detecting irradiated food. They used acetonitrile for direct solvent extraction, demonstrating its application in food safety and surveillance.
Pharmaceutical Synthesis and Enzyme Studies :
- A study on the substrate-dependent effects of acetonitrile on cytochrome P450 2C9 activity by Tang, Shou, and Rodrigues (2000) highlights its use in pharmaceutical research, particularly in understanding drug metabolism and enzyme activity.
Synthetic Chemistry Applications :
- Research by Zhang et al. (2004) utilized dialkylamino acetonitrile derivatives in the preparation of heteroaryl amides. This indicates the use of acetonitrile derivatives in synthetic organic chemistry for the production of various compounds.
Computational Chemistry and Molecular Dynamics :
- A study on the molecular models of acetonitrile for molecular dynamics simulations by Alvarez, Llerena Suster, and McCarthy (2014) demonstrates its importance in computational chemistry, particularly in understanding solvent behaviors in various reactions.
Safety and Hazards
2-(Cyclopentylamino)acetonitrile is associated with several hazard statements, including H302, H312, H315, H319, H332, H335, and H412 . These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may also cause skin and eye irritation and may be harmful to aquatic life.
properties
IUPAC Name |
2-(cyclopentylamino)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2/c8-5-6-9-7-3-1-2-4-7/h7,9H,1-4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOBHGFXOOLANIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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